Cas no 1686-63-1 (Isopimarinal)
Isopimarinal structure
Product Name:Isopimarinal
CAS No:1686-63-1
MF:C20H30O
MW:286.451606273651
CID:2003438
PubChem ID:12311183
Update Time:2025-04-21
Isopimarinal Chemical and Physical Properties
Names and Identifiers
-
- Isopimarinal
- 1686-63-1
- NLLZQKHFTCHPED-VYJAJWGXSA-N
- Q27123467
- CHEBI:52485
- Isodextropimarinal
- 7,15-Isopimaradien-18-al
- (13S)-pimara-7,15-dien-18-al
- C18222
- LMPR0104080009
- (1R,4aR,4bS,7S)-7-ethenyl-1,4a,7-trimethyl-3,4,4b,5,6,8,10,10a-octahydro-2H-phenanthrene-1-carbaldehyde
- (1R,4aR,4bS,7S,10aR)-7-ethenyl-1,4a,7-trimethyl-3,4,4b,5,6,8,10,10a-octahydro-2H-phenanthrene-1-carbaldehyde
- isopimara-7,15-dienal
- isopimaral
- isopimaradienal
-
- Inchi： 1S/C20H30O/c1-5-18(2)12-9-16-15(13-18)7-8-17-19(3,14-21)10-6-11-20(16,17)4/h5,7,14,16-17H,1,6,8-13H2,2-4H3
- InChI Key： NLLZQKHFTCHPED-UHFFFAOYSA-N
- SMILES： CC1(CC2=CCC3C(C2CC1)(C)CCCC3(C=O)C)C=C
Computed Properties
- Exact Mass: 286.229665576Da
- Monoisotopic Mass: 286.229665576Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 17.1Ų
Isopimarinal Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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